Octadecanaldehyde
Octadecanaldehyde
Octadecanal is an alpha-CH2-containing aldehyde.
Stearaldehyde, also known as 1-octadecanal, belongs to the class of organic compounds known as fatty aldehydes. These are long chain aldehydes with a chain of at least 12 carbon atoms. Thus, stearaldehyde is considered to be a fatty aldehyde lipid molecule. Stearaldehyde is considered to be a practically insoluble (in water) and relatively neutral molecule. Stearaldehyde has been primarily detected in urine. Within the cell, stearaldehyde is primarily located in the membrane (predicted from logP) and cytoplasm. Stearaldehyde has an oily taste.
Stearaldehyde, also known as 1-octadecanal, belongs to the class of organic compounds known as fatty aldehydes. These are long chain aldehydes with a chain of at least 12 carbon atoms. Thus, stearaldehyde is considered to be a fatty aldehyde lipid molecule. Stearaldehyde is considered to be a practically insoluble (in water) and relatively neutral molecule. Stearaldehyde has been primarily detected in urine. Within the cell, stearaldehyde is primarily located in the membrane (predicted from logP) and cytoplasm. Stearaldehyde has an oily taste.
Brand Name:
Vulcanchem
CAS No.:
638-66-4
VCID:
VC0032862
InChI:
InChI=1S/C18H36O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h18H,2-17H2,1H3
SMILES:
CCCCCCCCCCCCCCCCCC=O
Molecular Formula:
C18H36O
Molecular Weight:
268.5 g/mol
Octadecanaldehyde
CAS No.: 638-66-4
Reference Standards
VCID: VC0032862
Molecular Formula: C18H36O
Molecular Weight: 268.5 g/mol
| CAS No. | 638-66-4 |
|---|---|
| Product Name | Octadecanaldehyde |
| Molecular Formula | C18H36O |
| Molecular Weight | 268.5 g/mol |
| IUPAC Name | octadecanal |
| Standard InChI | InChI=1S/C18H36O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h18H,2-17H2,1H3 |
| Standard InChIKey | FWWQKRXKHIRPJY-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCCC=O |
| Canonical SMILES | CCCCCCCCCCCCCCCCCC=O |
| Physical Description | Solid |
| Description | Octadecanal is an alpha-CH2-containing aldehyde. Stearaldehyde, also known as 1-octadecanal, belongs to the class of organic compounds known as fatty aldehydes. These are long chain aldehydes with a chain of at least 12 carbon atoms. Thus, stearaldehyde is considered to be a fatty aldehyde lipid molecule. Stearaldehyde is considered to be a practically insoluble (in water) and relatively neutral molecule. Stearaldehyde has been primarily detected in urine. Within the cell, stearaldehyde is primarily located in the membrane (predicted from logP) and cytoplasm. Stearaldehyde has an oily taste. |
| Synonyms | Octadecanal; Stearaldehyde; 1-Octadecanal; 1-Oxooctadecane; NSC 68100; Octadecanaldehyde; Octadecyl Aldehyde; Stearyl Aldehyde; n-Octadecanal;_x000B_ |
| PubChem Compound | 12533 |
| Last Modified | Nov 11 2021 |
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